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Technical Support Center: Pentavitin®
(Saccharide Isomerate) Stability
Welcome to the technical support center for Pentavitin® (Saccharide Isomerate). This

resource provides researchers, scientists, and drug development professionals with essential

information on optimizing pH and temperature conditions to ensure the stability and efficacy of

Pentavitin® in research and formulation protocols.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues and questions regarding the stability of Pentavitin®

during experimental use.

Q1: What is the optimal pH range for formulations containing Pentavitin®?

A1: Pentavitin® is stable across a broad pH range. For leave-on applications, a pH range of

3.0 to 6.5 is recommended to maintain optimal stability and compatibility with the skin's natural

acidity.[1][2] For rinse-off products, the stable pH range can be extended to 3.0 to 10.0.[3][4]

The pH of the raw material as supplied is typically between 4.0 and 5.0.[3][5]

Q2: My formulation's color turned yellowish-brown after adding Pentavitin® and heating. What

is the cause?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1167728?utm_src=pdf-interest
https://www.benchchem.com/product/b1167728?utm_src=pdf-body
https://www.benchchem.com/product/b1167728?utm_src=pdf-body
https://www.benchchem.com/product/b1167728?utm_src=pdf-body
https://www.benchchem.com/product/b1167728?utm_src=pdf-body
https://www.benchchem.com/product/b1167728?utm_src=pdf-body
https://aromantic.co.uk/products/saccharide-isomerate-plus
https://www.cosmeticsonline.com.br/subcategorias/SUB19_DSM%20PENTAVITIN.pdf
https://www.dsm.com/content/dam/protected/personal-care/en_US/skin-bioactives/skin-bioactives_distributor/pentavitin_formulation_guidelines_2023-09.pdf
https://www.cossma.com/ingredients/article/multifunctional-moisturisation-36680.html
https://www.dsm.com/content/dam/protected/personal-care/en_US/skin-bioactives/skin-bioactives_distributor/pentavitin_formulation_guidelines_2023-09.pdf
https://flychem.com/blogs/articles/saccharide-isomerate-the-deep-penetrating-moisture-magnet-for-lasting-skin-hydration
https://www.benchchem.com/product/b1167728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: This discoloration is likely due to a Maillard reaction.[4] Pentavitin® is a carbohydrate

complex (a sugar) and can react with ingredients containing primary amine groups, especially

under heat. It is recommended to use amine-free ingredients or, if unavoidable, to perform

thorough color stability testing.[3][4]

Q3: At what temperature can I incorporate Pentavitin® into my formulation?

A3: Pentavitin® can be processed warm or cold.[2][6] However, to avoid any potential

degradation and to protect the active ingredient from unnecessary heating, it is best practice to

add it to the aqueous phase of your formulation during the cool-down stage, at temperatures

below 40°C (104°F).[3] Some sources indicate it is heat stable up to 60°C (140°F) or even

<80°C (<176°F), but prolonged exposure to higher temperatures should be avoided.[1][2]

Q4: I observed a decrease in my formulation's viscosity after adding Pentavitin®. Is this

expected?

A4: Yes, this can happen. Pentavitin® contains a citrate buffer system (citric acid and sodium

citrate) which can influence the rheological properties of electrolyte-sensitive formulations.[3] If

you are using an electrolyte-sensitive thickener (e.g., some acrylate crosspolymers), you may

need to slightly increase its concentration to compensate for the effect on viscosity. Thickeners

based on polysaccharides, like Xanthan Gum, are generally not affected.[3]

Q5: How should I store Pentavitin® raw material to ensure its stability?

A5: Store the raw material in a tightly closed container in a dry, cool place, protected from light.

[7][8] As the product typically does not contain a preservative, aseptic handling is crucial to

prevent microbial contamination.[1]

Data Summary Tables
The following tables summarize the stability parameters for Pentavitin® based on technical

data sheets.

Table 1: pH Stability of Pentavitin® (Saccharide Isomerate)
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Parameter Value/Range
Recommendations &
Remarks

pH as Supplied 4.0 - 5.0
The inherent pH of the raw

material.[3][5]

Recommended pH (Leave-On) 3.0 - 6.5
Optimal for skin compatibility

and product stability.[1][2]

Recommended pH (Rinse-Off) 3.0 - 10.0

Demonstrates high stability in

cleansing formulations like

soap bars or shampoos.[3][4]

Incompatible pH Conditions
None specified within the 3.0-

10.0 range

Stability outside this range is

not guaranteed and should be

tested.

Table 2: Temperature Stability of Pentavitin® (Saccharide Isomerate)

Parameter Temperature
Recommendations &
Remarks

Recommended Addition < 40°C (104°F)

Recommended for hot-process

emulsions to avoid

unnecessary heating of the

active.[3]

Processing Stability Up to 60°C (140°F)
Stable for short-term heating

during formulation.[1]

General Processing < 80°C (176°F)

Can be processed warm, but

prolonged heating is not

advised.[2]

Conditions to Avoid Excessive Heat

High temperatures can lead to

degradation and potential

combustion.[7][9] Avoid

ingredients with primary

amines when heating to

prevent color change.[4]
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Experimental Protocols
While specific stability protocols for Pentavitin® are proprietary, the following represents a

standard methodology for assessing the stability of a cosmetic ingredient in a final formulation.

Protocol: Accelerated Stability Testing of a Pentavitin®
Formulation
1. Objective: To evaluate the physical and chemical stability of a finished formulation containing

Pentavitin® under accelerated conditions (elevated temperature) to predict its shelf life.

2. Materials & Equipment:

Finished formulation batch.
Control sample (formulation without Pentavitin®).
Inert, sealed containers for each sample.
Stability chambers/ovens set to 40°C ± 2°C.
pH meter, viscometer, microscope, and colorimeter.
Refrigerator (5°C) and room temperature (25°C) storage areas.

3. Methodology:

Initial Analysis (Time 0): For both the test and control formulations, record the initial
specifications:
Physical: Appearance (color, clarity), odor, viscosity, pH.
Microscopic: Check for crystal formation or phase separation.
Sample Storage: Distribute the samples into the sealed containers and place them under the
following conditions:
Elevated Temperature: 40°C / 75% RH
Room Temperature: 25°C / 60% RH
Refrigerated: 5°C
Evaluation Intervals: Test the samples at predetermined intervals: 2 weeks, 4 weeks, 8
weeks, and 12 weeks.
Stability Assessment: At each interval, remove the samples from storage and allow them to
equilibrate to room temperature for 24 hours. Repeat the "Initial Analysis" tests.
Data Analysis: Compare the results at each time point to the initial data and the control
sample. Significant changes in pH, viscosity (>20%), color, or phase separation indicate
potential instability.
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Visual Guides
Pentavitin® Stability Troubleshooting Workflow
This diagram outlines a logical workflow for troubleshooting common issues encountered when

formulating with Pentavitin®.
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Issue Observed in
Pentavitin® Formulation

Color Change
(Yellowing/Browning)?

Viscosity Change
(Decrease/Thinning)?

Phase Separation
or Instability?

No

Check for Primary Amines
in Formulation

Yes

No

Is Thickener
Electrolyte-Sensitive?

Yes

Review Processing
Temperature

Yes

Consult raw material
supplier for further

assistance.

No

Potential Maillard Reaction.
Reformulate to remove amines
or add Pentavitin® at <40°C.

Verify Final
Formulation pH

Increase concentration of
sensitive thickener or switch to

a non-sensitive one (e.g., Xanthan Gum).

Yes No

Excessive heat may cause degradation.
Incorporate Pentavitin®

at <40°C during cool-down.

pH in range

Adjust pH to be within the
recommended range (3.0-6.5 for
leave-on, 3.0-10.0 for rinse-off).

pH out of range

Click to download full resolution via product page

Caption: Troubleshooting workflow for Pentavitin® formulation issues.
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Experimental Workflow for Stability Assessment
This flowchart illustrates the key steps in performing a stability assessment on a new

formulation containing Pentavitin®.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1167728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Formulation
(Test & Control Batches)

Time 0 Analysis:
pH, Viscosity, Color,

Appearance

Store Samples at Varied Conditions
(5°C, 25°C, 40°C)

Pull Samples at Intervals
(e.g., 2, 4, 8, 12 weeks)

Equilibrate Samples
to Room Temperature

Repeat Time 0 Analysis

Compare Data to Time 0
and Control Samples

Formulation is Stable

No Significant
Change

Instability Detected:
Reformulate or Adjust

Significant
Change

Click to download full resolution via product page

Caption: General protocol for assessing formulation stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

